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Compound of Interest

Compound Name:
Methyl 3,5-dichloro-4-

hydroxybenzoate

Cat. No.: B181858 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, step-by-step procedures for the safe disposal of Methyl 3,5-
dichloro-4-hydroxybenzoate (CAS No. 3337-59-5), a halogenated aromatic compound.

Adherence to these protocols is vital for ensuring personnel safety and compliance with

hazardous waste regulations.

Immediate Safety and Hazard Identification
Before handling Methyl 3,5-dichloro-4-hydroxybenzoate, it is imperative to consult the Safety

Data Sheet (SDS). This compound is classified as a hazardous substance.[1][2]

Causes skin irritation (H315)[1][2]

Causes serious eye irritation (H319)[1][2]

May cause respiratory irritation (H335)[1][2]

Standard handling precautions include working in a well-ventilated area, preferably a chemical

fume hood, and wearing appropriate Personal Protective Equipment (PPE).[2][3]

Quantitative Data Summary
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The following table summarizes key quantitative data for Methyl 3,5-dichloro-4-
hydroxybenzoate.

Property Value Reference

CAS Number 3337-59-5 [1][2]

Molecular Formula C₈H₆Cl₂O₃ [2]

Molecular Weight 221.04 g/mol [2]

Melting Point 122 °C [2]

Boiling Point 302.7 °C at 760 mmHg [2]

Flash Point 136.9 °C [2]

Experimental Protocol: Waste Disposal Procedure
The disposal of Methyl 3,5-dichloro-4-hydroxybenzoate and materials contaminated with it

must be managed as hazardous waste.[1][2] Do not dispose of this chemical down the drain or

in regular trash.[4]

Step 1: Waste Segregation
Proper segregation is the first and most critical step in managing chemical waste. Halogenated

organic compounds must be collected separately from non-halogenated waste streams.[3][5]

Designate a Specific Waste Container: Use a clearly labeled, leak-proof container made of a

chemically compatible material (e.g., glass or polyethylene) exclusively for halogenated

organic waste.[3][6]

Avoid Mixing: Do not mix Methyl 3,5-dichloro-4-hydroxybenzoate waste with other waste

categories like acids, bases, oxidizers, or non-halogenated solvents.[5]

Step 2: Waste Collection and Container Management
Pure Chemical Waste: Collect any unused or unwanted solid Methyl 3,5-dichloro-4-
hydroxybenzoate directly into the designated halogenated waste container.
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Contaminated Labware:

Solid Waste: Items such as gloves, weighing paper, and pipette tips that are contaminated

with the chemical should be placed in a sealed bag and then into the solid halogenated

hazardous waste container.[6]

Glassware: Triple-rinse contaminated glassware (e.g., beakers, flasks) with a suitable

organic solvent (such as acetone or ethanol).[3][7] The first rinsate is considered

hazardous and must be collected in the designated liquid halogenated waste container.[8]

Subsequent rinses may be collected as well, depending on institutional policies.

Solutions: Collect any solutions containing Methyl 3,5-dichloro-4-hydroxybenzoate in the

designated liquid halogenated waste container.

Container Labeling:

As soon as the first drop of waste is added, label the container with a hazardous waste

tag.[4][6]

The label must clearly state "Hazardous Waste" and list all chemical constituents by their

full names, including "Methyl 3,5-dichloro-4-hydroxybenzoate," along with their

approximate percentages.[3][5]

Container Storage:

Keep the waste container tightly sealed at all times, except when adding waste.[4][6]

Store the container in a designated satellite accumulation area within the laboratory, which

should be in a cool, dry, and well-ventilated location.[2][3]

Ensure the use of secondary containment (e.g., a larger, chemically resistant bin) to

prevent spills.[6]

Step 3: Arranging for Final Disposal
Contact Environmental Health and Safety (EHS): Once the waste container is nearly full

(around 90%), contact your institution's EHS or equivalent department to arrange for a

hazardous waste pickup.[3]
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Provide Documentation: Ensure all necessary paperwork is completed as required by your

institution and local regulations for the waste manifest.

Mandatory Visualizations
Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of waste related to

Methyl 3,5-dichloro-4-hydroxybenzoate.
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Caption: Workflow for the segregation and disposal of Methyl 3,5-dichloro-4-
hydroxybenzoate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b181858?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

